Cas no 54707-87-8 (N-Phenyl-1H-imidazol-2-amine)

• Product Name: N-Phenyl-1H-imidazol-2-amine
• CAS No: 54707-87-8
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 1092781
• PubChem ID: 13805404
• Update Time: 2025-04-24

N-Phenyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-1H-imidazol-2-amine
• 54707-87-8
• SCHEMBL770786
• EN300-175117
• phenylamino imidazole
• YCAXQAUEKMQYQH-UHFFFAOYSA-N
• DB-159743
• AKOS022187478

• Inchi： 1S/C9H9N3/c1-2-4-8(5-3-1)12-9-10-6-7-11-9/h1-7H,(H2,10,11,12)
• InChI Key： YCAXQAUEKMQYQH-UHFFFAOYSA-N
• SMILES： N(C1=NC=CN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-Phenyl-1H-imidazol-2-amine

N-Phenyl-1H-imidazol-2-amine (CAS No. 54707-87-8): A Versatile Chemical Compound with Diverse Applications

N-Phenyl-1H-imidazol-2-amine (CAS No. 54707-87-8) is an organic compound that belongs to the class of imidazole derivatives. This compound, also known as 2-amino-N-phenylimidazole, has garnered significant attention in recent years due to its unique chemical properties and wide range of applications in various industries. The molecular formula of this compound is C9H9N3, and it features an imidazole ring substituted with an amino group at the 2-position and a phenyl group at the N1-position.

The growing interest in N-Phenyl-1H-imidazol-2-amine derivatives can be attributed to their potential use in pharmaceutical research, material science, and organic synthesis. Researchers are particularly interested in exploring its biological activity profile, as imidazole-containing compounds are known to exhibit various pharmacological properties. The compound's structure makes it an excellent building block for the development of new drugs and functional materials.

In the pharmaceutical field, N-Phenyl-1H-imidazol-2-amine serves as a key intermediate in the synthesis of numerous biologically active molecules. Its structural motif is found in several drug candidates targeting various diseases, making it a valuable compound for medicinal chemistry research. The compound's ability to form hydrogen bonds and participate in π-π stacking interactions contributes to its potential in drug design and development.

The material science community has shown increasing interest in imidazole-based compounds like N-Phenyl-1H-imidazol-2-amine due to their potential applications in organic electronics and optoelectronic devices. These compounds can serve as precursors for the development of conductive polymers, light-emitting materials, and molecular sensors. The compound's thermal stability and electronic properties make it particularly attractive for these applications.

Recent studies have focused on the synthetic methods for N-Phenyl-1H-imidazol-2-amine, with researchers developing more efficient and environmentally friendly routes to produce this valuable compound. Green chemistry approaches, including catalyst optimization and solvent selection, have been employed to improve the synthesis process. These advancements have made the compound more accessible for research and industrial applications.

The analytical characterization of N-Phenyl-1H-imidazol-2-amine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods help confirm the compound's structure and purity, which are crucial for its various applications. Quality control measures ensure that the compound meets the required specifications for different uses.

In the context of current research trends, N-Phenyl-1H-imidazol-2-amine derivatives are being investigated for their potential in addressing global health challenges. Scientists are exploring their role in developing treatments for various conditions, aligning with the growing demand for novel therapeutic agents. This research direction has significantly increased the compound's visibility in scientific literature.

The safety profile of N-Phenyl-1H-imidazol-2-amine has been extensively studied to ensure its proper handling and use in research settings. While it is generally considered stable under normal conditions, appropriate laboratory practices should be followed when working with this compound. Material safety data sheets provide detailed information about its handling, storage, and disposal.

Market analysis indicates a steady growth in demand for imidazole-based compounds like N-Phenyl-1H-imidazol-2-amine, particularly in the pharmaceutical and specialty chemicals sectors. The compound's versatility and the expanding applications of its derivatives contribute to this positive market trend. Manufacturers are responding by improving production processes to meet the increasing demand.

Future research directions for N-Phenyl-1H-imidazol-2-amine include exploring its potential in emerging fields such as nanotechnology and sustainable chemistry. Scientists are investigating its use as a building block for advanced materials and as a component in catalytic systems. These developments could open new avenues for the compound's application in cutting-edge technologies.

For researchers and industry professionals seeking information about N-Phenyl-1H-imidazol-2-amine synthesis or N-Phenyl-1H-imidazol-2-amine applications, numerous scientific resources are available. Recent publications provide detailed insights into the compound's properties, synthetic routes, and potential uses across different fields. These resources serve as valuable references for those working with this interesting chemical entity.

The environmental impact of N-Phenyl-1H-imidazol-2-amine production and use has become an important consideration in recent years. Researchers are developing more sustainable approaches to its synthesis and exploring biodegradable derivatives. These efforts align with the broader trend toward greener chemistry practices in the chemical industry.

In conclusion, N-Phenyl-1H-imidazol-2-amine (CAS No. 54707-87-8) represents a fascinating compound with diverse applications and significant research potential. Its unique structural features and versatile chemistry continue to attract attention from various scientific disciplines. As research progresses, we can expect to see new and innovative uses for this compound emerge in the coming years.